Cas no 80480-07-5 (Tetradecanoic acid, 4-ethyl-)

• Product name: Tetradecanoic acid, 4-ethyl-
• CAS No: 80480-07-5
• MF: C₁₆H₃₂O₂
• MW: 256.42408
• CID: 705563
• PubChem ID: 18458377

Tetradecanoic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 4-ethyl-
• 4-ethyltetradecanoic acid
• 80480-07-5
• SCHEMBL5691036
• DTXSID30594043

• Inchi： InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-15(4-2)13-14-16(17)18/h15H,3-14H2,1-2H3,(H,17,18)
• InChI Key： XMDKCPRNXZHPFE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 256.240230259g/mol
• Monoisotopic Mass: 256.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 6.8